Cas no 919020-20-5 (3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 919020-20-5
• MF: C₂₀H₂₅N₅O₂
• MW: 367.444803953171
• CID: 5762957
• Update Time: 2025-07-09

3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3,7-dimethyl-1-[(4-methylphenyl)methyl]-8-piperidin-1-ylpurine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3,7-dimethyl-1-[(4-methylphenyl)methyl]-8-(1-piperidinyl)-
• 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

• Inchi： 1S/C20H25N5O2/c1-14-7-9-15(10-8-14)13-25-18(26)16-17(23(3)20(25)27)21-19(22(16)2)24-11-5-4-6-12-24/h7-10H,4-6,11-13H2,1-3H3
• InChI Key： LMUZBMZQRBQMEE-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(N(C)C(=O)N(CC3=CC=C(C)C=C3)C2=O)N=C1N1CCCCC1

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 578.7±60.0 °C(Predicted)
• pka: 2.71±0.70(Predicted)

Additional information on 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione

3,7-Dimethyl-1-(4-methylphenyl)methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

The compound 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione, identified by the CAS number 919020-20-5, is a highly specialized organic molecule with significant potential in the field of drug discovery and development. This compound belongs to the class of purine derivatives, which are well-known for their diverse biological activities and applications in medicinal chemistry. The structure of this molecule is characterized by a purine ring system with multiple substituents, including methyl groups and a piperidine moiety. These structural features contribute to its unique pharmacological properties and make it a subject of interest for researchers in the pharmaceutical industry.

Recent studies have highlighted the importance of purine derivatives in targeting various disease states, including cancer, inflammation, and neurodegenerative disorders. The presence of the piperidine group in this compound adds to its versatility, as piperidine derivatives are often associated with improved bioavailability and enhanced receptor binding affinity. This makes 3,7-dimethyl-1-(4-methylphenyl)methyl derivatives particularly promising for drug design. Researchers have explored the potential of this compound as a modulator of key cellular pathways involved in disease progression.

The synthesis of 919020-20-5 involves a multi-step process that combines advanced organic synthesis techniques. The starting materials typically include aromatic aldehydes and amino compounds, which undergo condensation reactions to form the purine core. Subsequent functionalization steps introduce the methyl and piperidine groups at specific positions on the ring system. This precise control over the substitution pattern is critical for achieving the desired biological activity. Recent advancements in catalytic methods and stereochemical control have further enhanced the efficiency and scalability of this synthesis.

In terms of pharmacological activity, this compound has shown potential as an inhibitor of certain kinases and enzymes involved in cellular signaling. For instance, studies have demonstrated its ability to modulate protein kinase activity, which is a key target in cancer therapy. Additionally, its anti-inflammatory properties have been explored in preclinical models, suggesting its potential application in treating chronic inflammatory diseases. The methyl groups on the purine ring are believed to play a significant role in stabilizing interactions with target proteins.

The structural uniqueness of this compound also makes it a valuable tool for studying molecular recognition and drug design principles. Computational studies using molecular docking and dynamics simulations have provided insights into its binding modes with various biological targets. These studies have revealed that the piperidine group contributes significantly to hydrogen bonding interactions with target proteins, enhancing both affinity and selectivity.

Moreover, recent research has focused on optimizing the physicochemical properties of this compound to improve its pharmacokinetic profile. Modifications such as adjusting the substitution pattern or incorporating additional functional groups are being investigated to enhance solubility and reduce toxicity. These efforts aim to bridge the gap between laboratory findings and clinical applications.

In conclusion, 3,7-dimethyl-1-(4-methylphenyl)methyl-8-(piperidin-1-yl)-2,3,6,7-tetrahydro-1H-purine-2,6-dione represents a compelling candidate for further exploration in drug development. Its unique structure combines elements that are both biologically relevant and synthetically accessible. As research continues to uncover its full potential across various therapeutic areas, this compound stands as a testament to the ongoing innovation in medicinal chemistry.